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Compound of Interest

Compound Name: 2,5-Dichlorobenzoic acid

Cat. No.: B146593

An In-depth Technical Guide to the Physical and Chemical Properties of 2,5-Dichlorobenzoic
Acid

Introduction

2,5-Dichlorobenzoic acid (CAS No. 50-79-3) is a halogenated aromatic carboxylic acid.[1] It is
a derivative of benzoic acid with two chlorine atoms substituted on the benzene ring at the 2
and 5 positions.[2][3] This compound serves as a crucial intermediate in the synthesis of
various agrochemicals, including herbicides, and in the production of pharmaceuticals.[1][4] Its
chemical structure, featuring a carboxylic acid group and chlorine substituents, dictates its
physical properties and reactivity.[1][5] This guide provides a comprehensive overview of its
physical and chemical characteristics, supported by experimental data and methodologies for
an audience of researchers, scientists, and drug development professionals.

Chemical Identification and Structure

The fundamental identifiers and structural representations for 2,5-Dichlorobenzoic acid are
summarized below.
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Identifier Value

IUPAC Name 2,5-dichlorobenzoic acid[2]
CAS Number 50-79-3

Molecular Formula C7HaCl202[2]

Molecular Weight 191.01 g/mol [2]

SMILES C1=CC(=C(C=C1Cl)C(=0)0O)CI[2]

InChl Key QVTQYSFCFOGITD-UHFFFAOYSA-N[2]
Synonyms Benzoic acid, 2,5-dichloro-[2]

Physical Properties

2,5-Dichlorobenzoic acid exists as a white to beige crystalline powder or needles when

crystallized from water.[1][2][4] It is stable under normal storage conditions, typically below

+30°C.[4][6]

Property Value Reference
Melting Point 151-154 °C [6]
Boiling Point 301 °C (at 760 mmHg) [2]

Water Solubility

< 0.1 g/100 mL at 19 °C;
Insoluble in water

[2]4]

Solubility in Organic Solvents

Soluble in ethanol and ether.

[4]

pKa

2.51 £ 0.25 (Predicted)

[4]

Density

1.6580 g/cm3

[5]

Vapor Pressure

0.000447 mmHg

[2]

Chemical Properties and Reactivity
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As a carboxylic acid, 2,5-Dichlorobenzoic acid is acidic and will donate a proton in the
presence of a base.[7] This reaction, known as neutralization, occurs with both organic (e.g.,
amines) and inorganic bases to form a salt and water, evolving substantial heat.[2][7] While it is
sparingly soluble in water, it can react with agueous bases to form soluble salts.[7]

» Reactivity with Metals: In aqueous solution or when molten, it can react with active metals to
produce hydrogen gas and a metal salt.[7] Even as a solid, it may absorb enough moisture
from the air to corrode metals like iron, steel, and aluminum.[2][7]

e Reactions with Other Compounds: It reacts with cyanide salts to generate gaseous hydrogen
cyanide.[2][7] Reactions with diazo compounds, dithiocarbamates, isocyanates, mercaptans,
nitrides, and sulfides can generate flammable or toxic gases and heat.[7] Like other acids, it
can initiate polymerization reactions and often acts as a catalyst.[4][7]

« Stability: The compound is stable under normal conditions.[8] It is incompatible with strong
oxidizing agents.[8] Hazardous decomposition products include carbon monoxide, carbon
dioxide, and hydrogen chloride gas.[8]

Experimental Protocols and Data
Spectroscopic Analysis

Spectroscopic data is crucial for the structural elucidation and confirmation of 2,5-
Dichlorobenzoic acid.

General Methodologies:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are typically
recorded on spectrometers such as a Varian A-60 or a Bruker Avance-400 (400 MHz for 1H,
100 MHz for 3C).[2][9] Samples are dissolved in a suitable deuterated solvent, like DMSO-de
or CDCls, with tetramethylsilane (TMS) used as an internal standard.[9][10]

e Infrared (IR) Spectroscopy: IR spectra are often obtained using a Fourier-Transform Infrared
(FTIR) spectrometer.[2] Acommon sample preparation technique is the KBr-pellet method,
where the compound is mixed with potassium bromide and pressed into a disc.[2]
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e Mass Spectrometry (MS): Mass spectra can be acquired using techniques like Gas
Chromatography-Mass Spectrometry (GC-MS) or Electron lonization Mass Spectrometry (EI-
MS).[2][11] For EI-MS, an ionization energy of 70 eV is typically used.[11]

Available Spectral Data: Public databases like PubChem provide access to *H NMR, 13C NMR,
IR, and Mass Spectrometry data for 2,5-Dichlorobenzoic acid.[2] This compound is also used
as a calibration standard for investigating the gas-phase OH reaction products of biphenyls.[6]

Synthesis Pathway

A common laboratory and industrial synthesis method for 2,5-Dichlorobenzoic acid involves
the oxidation of 2,5-dichlorotoluene.[1][3]

Synthesis of 2,5-Dichlorobenzoic Acid
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Caption: Oxidation of 2,5-dichlorotoluene to 2,5-Dichlorobenzoic acid.
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Applications in Research and Development

2,5-Dichlorobenzoic acid is a significant building block in organic synthesis.[6]
o Pesticide Intermediate: It is used to synthesize herbicides such as chloramben.[4]

o Pharmaceutical Synthesis: It serves as a precursor in the development of various
pharmaceuticals.[1]

» Calibration Standard: It is employed as a calibration standard in analytical chemistry,
particularly in studies of environmental pollutants.[6]

Logical Workflow for Compound Analysis

The characterization of a chemical compound like 2,5-Dichlorobenzoic acid follows a
standard analytical workflow to confirm its identity and purity.
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Caption: General workflow for the spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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